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Compound of Interest

Compound Name: Sec-butylamine

Cat. No.: B7767611

Introduction

Sec-butylamine, systematically named butan-2-amine, is a primary aliphatic amine with the
chemical formula CH3CH2CH(NH2)CHs.[1] It is a colorless, flammable liquid characterized by a
strong, ammonia-like odor.[2][3][4] As one of the four isomers of butylamine, its structure
features an amino group attached to a secondary carbon, rendering it a chiral molecule that
exists as a pair of enantiomers, (R)-(-)-sec-butylamine and (S)-(+)-sec-butylamine.[1] This
chirality, combined with its reactivity as a primary amine, makes sec-butylamine a valuable
and versatile building block in organic synthesis.[5][6] It serves as a crucial intermediate in the
manufacturing of pharmaceuticals, agrochemicals, and specialty chemicals.[5][7][8][9] This
guide provides an in-depth overview of its chemical properties, synthesis, resolution,
applications, and biological activity for researchers, scientists, and professionals in drug

development.

Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of sec-butylamine are fundamental to its application
and handling. These properties are summarized below.

Physical and Chemical Data

Quantitative data for racemic sec-butylamine is presented in the table below, compiled from
various sources.
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Property Value References
Molecular Formula CaH11N [1][10]
Molecular Weight 73.14 g/mol [2][3][10]
Appearance Colorless to yellow liquid [B1141[7]
Odor Ammonia-like, fishy [21[41[7]
Boiling Point 63 °C (145.3 °F) at 760 mmHg [B][7][10][11]
Melting Point -104 °C (-155 °F) [10][11]
Density 0.724 g/mL at 20 °C [3][10]
Vapor Pressure 178 mmHg at 25 °C [2][12]

Flash Point -9°Cto-16 °C (15 °F) [B1[11][13]
Water Solubility Miscible [2][10]

pKa 10.66 [3]
Refractive Index (n2°/D) 1.393-1.394 [10][12]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of sec-butylamine.

Spectrum Type Data (Solvent: CDCIs) References
o (ppm): 2.75 (m, 1H, CH),

1H NMR 1.45 (m, 2H, CH2), 1.10 (d, 3H,  [14][15][16]
CHs), 0.90 (t, 3H, CHs)
0 (ppm): 48.5 (CH), 32.5

15C NMR (Ppm): 465 (€T [141[17]
(CH2), 22.0 (CHs), 10.5 (CHs3)
Key Peaks (cm~1): 3360 (N-H
stretch), 2960 (C-H stretch),

Infrared (IR) [14][17]

1590 (N-H bend), 1460 (C-H
bend)
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Synthesis and Chiral Resolution

The synthesis of sec-butylamine typically results in a racemic mixture, which then often
requires resolution into its constituent enantiomers for specific applications, particularly in
pharmaceuticals.

Synthesis of Racemic sec-Butylamine

A prevalent industrial method for synthesizing sec-butylamine is the reductive amination of 2-
butanone (methyl ethyl ketone).[4][7] This process involves the reaction of the ketone with
ammonia in the presence of a reducing agent and a metal catalyst.

Objective: To synthesize racemic sec-butylamine from 2-butanone.
Materials:

e 2-Butanone

e Anhydrous ammonia

e Hydrogen gas (H2)

e Raney Nickel (or other suitable catalyst, e.g., Ni, Co)[4][7]
« Ethanol (solvent)

» High-pressure autoclave reactor

« Filtration apparatus

« Distillation apparatus

Procedure:

e Reactor Charging: A high-pressure autoclave is charged with 2-butanone, ethanol as the
solvent, and a catalytic amount of Raney Nickel.

o Ammoniation: The reactor is sealed and purged with nitrogen. Anhydrous ammonia is then
introduced into the reactor in excess.
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» Hydrogenation: The reactor is pressurized with hydrogen gas. The mixture is heated and
stirred vigorously. The reaction is typically maintained at elevated temperature and pressure
to facilitate the reductive amination process.

o Reaction Monitoring: The reaction progress is monitored by measuring hydrogen uptake.
The reaction is considered complete when hydrogen consumption ceases.

o Cooling and Depressurization: Upon completion, the reactor is cooled to room temperature,
and excess ammonia and hydrogen are carefully vented.

o Catalyst Removal: The reaction mixture is filtered to remove the Raney Nickel catalyst.

« Purification: The filtrate, containing sec-butylamine, ethanol, and any unreacted starting
material, is subjected to fractional distillation. The lower-boiling sec-butylamine (bp 63 °C) is
collected.

o Characterization: The final product is characterized using NMR and IR spectroscopy to
confirm its identity and purity.

Chiral Resolution of (+)-sec-Butylamine

Since many biological systems exhibit stereospecificity, the separation of racemic sec-
butylamine into its (R) and (S) enantiomers is often a critical step.[18] Classical resolution via
the formation of diastereomeric salts is a well-established method.[10][19]

Objective: To separate (+)-sec-butylamine into its (R) and (S) enantiomers using a chiral
resolving agent.

Materials:

Racemic (+)-sec-butylamine

(L)-(+)-Tartaric acid (chiral resolving agent)

Methanol (solvent)

Diethyl ether
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e 10% Sodium hydroxide (NaOH) solution
e Drying agent (e.g., anhydrous MgSQOa4)
e Bichner funnel and filter paper

e Separatory funnel

o Polarimeter

Procedure:

o Salt Formation: (x)-sec-butylamine is dissolved in methanol. A stoichiometric amount of (L)-
(+)-tartaric acid, also dissolved in methanol, is added slowly to the amine solution.

» Fractional Crystallization: The solution is cooled, which induces the precipitation of one of the
diastereomeric salts, for example, ((S)-sec-butylammonium (L)-tartrate), which is typically
less soluble. The crystals are collected by vacuum filtration. The mother liquor contains the
more soluble diastereomeric salt, ((R)-sec-butylammonium (L)-tartrate).

 Purification of Diastereomer: The collected crystals are recrystallized from a minimal amount
of hot methanol to improve diastereomeric purity.

 Liberation of the Free Amine: The purified diastereomeric salt is dissolved in water and
treated with an excess of 10% NaOH solution to deprotonate the ammonium ion, liberating
the free (S)-sec-butylamine.

o Extraction and Isolation: The free amine is extracted from the aqueous solution using diethyl
ether. The organic layers are combined, dried over anhydrous MgSOQa, filtered, and the
solvent is removed by distillation to yield the enantiopure (S)-sec-butylamine.

o Enantiomeric Purity Analysis: The optical rotation of the isolated enantiomer is measured
using a polarimeter and compared to the literature value to determine its enantiomeric
excess (ee). The procedure can be repeated on the mother liquor to isolate the (R)-
enantiomer.

Chemical Reactions and Industrial Applications
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Sec-butylamine's utility stems from the reactivity of its primary amino group, making it a key
precursor in various chemical syntheses.

o Pharmaceutical and Agrochemical Synthesis: It is a fundamental building block for creating
more complex molecules with biological activity.[5][6] For example, it is used in the
production of the herbicide Bromacil.[1] Its incorporation into a molecule can influence
properties like lipophilicity and bioavailability.

e Fungicide: Sec-butylamine has been used as a fumigant fungicide to control diseases on
potatoes and citrus fruits.[2][4][7]

» Corrosion Inhibitor: It can be used to form a protective layer on metal surfaces, thereby
preventing corrosion.[5]

e Rubber Chemicals: It serves as an intermediate in the production of rubber accelerators.[4]

[5]

The following diagram illustrates the general workflow for utilizing sec-butylamine as a chiral
building block.
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Diagram 1: Synthetic Workflow of Chiral sec-Butylamine
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Diagram 1: Synthetic Workflow of Chiral sec-Butylamine

Biological Activity and Mechanism of Action

The primary documented biological activity of sec-butylamine is its fungistatic action,
particularly against Penicillium digitatum.

The proposed mechanism involves the inhibition of the pyruvate dehydrogenase complex
(PDH).[2] This multi-enzyme complex is crucial for cellular respiration, linking glycolysis to the
tricarboxylic acid (TCA) cycle by converting pyruvate into acetyl-CoA. Sec-butylamine acts as
a competitive inhibitor with respect to pyruvate, effectively disrupting the fungus's central

metabolism and preventing its growth.[2]

The diagram below illustrates this inhibitory action.
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Diagram 2: Mechanism of Fungistatic Action
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Diagram 2: Mechanism of Fungistatic Action

Safety and Handling

Sec-butylamine is a hazardous substance that requires strict safety protocols.

¢ Hazards:

o Flammaubility: It is a highly flammable liquid and vapor. Vapors are heavier than air and
may travel to an ignition source and flash back.[11][13]

o Corrosivity: The substance is corrosive to the eyes, skin, and respiratory tract, capable of
causing severe burns.[11][12][13]

o Toxicity: It is harmful if swallowed or inhaled.[11][12] Acute exposure can cause irritation,
respiratory distress, and central nervous system effects.[4][11]
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o Environmental Hazard: Sec-butylamine is very toxic to aquatic life.[12][20]

e Handling and Storage:
o Use only in well-ventilated areas or under a chemical fume hood.[2][20]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles with a face shield, and protective clothing.[8][13][21]

o Keep away from heat, sparks, open flames, and other ignition sources.[13][21] Use
explosion-proof electrical equipment.[13][20]

o Store in a cool, dry, well-ventilated area, separated from strong acids and oxidizing agents.
[13] Keep containers tightly closed.[20]

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and rinse the skin with plenty of
water for at least 15 minutes.[11][13] Seek immediate medical attention.[21]

o Eye Contact: Immediately rinse eyes with plenty of water for several minutes. Remove
contact lenses if possible.[13][20][21] Seek immediate medical attention.

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[13][20]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[13][20]

Conclusion

Sec-butylamine is a primary aliphatic amine of significant industrial importance. Its value is
derived from its chirality and the reactivity of its amino group, which establish it as a versatile
intermediate in the synthesis of a wide range of products, from pharmaceuticals to
agrochemicals. A thorough understanding of its physicochemical properties, synthetic routes,
and biological activity is essential for its effective and safe utilization in research and
development. The protocols and data presented in this guide offer a technical foundation for
professionals working with this fundamental chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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